Cas no 23245-64-9 (1-Naphthalenecarbonitrile,5-nitro-)

• Product Name: 1-Naphthalenecarbonitrile,5-nitro-
• CAS No: 23245-64-9
• MF: C₁₁H₆N₂O₂
• MW: 198.177542209625
• CID: 255036
• PubChem ID: 31744
• Update Time: 2025-05-26

1-Naphthalenecarbonitrile,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,5-nitro-
• 5-nitronaphthalene-1-carbonitrile
• 1-Cyano-5-nitronaphthalene
• 1-Naphthalenecarbonitrile,5-nitro
• 1-NAPHTHONITRILE,5-NITRO
• 5-Nitro-[1]naphthonitril
• 5-nitro-[1]naphthonitrile
• 5-Nitro-1-cyan-naphthalin
• 5-Nitro-1-naphthalenecarbonitrile
• AKOS006278205
• DTXSID70177819
• CCRIS 9110
• C11H6N2O2
• Z1198158032
• NITRO-1-NAPHTHALENECARBONITRILE, 5-
• EN300-7435337
• 1-Naphthalenecarbonitrile, 5-nitro-
• BRN 1966804
• FT-0750848
• 23245-64-9
• KS79YW3MZA
• UNII-KS79YW3MZA
• 5-Nitro-1-naphthonitrile
• 2-09-00-00452 (Beilstein Handbook Reference)
• SCHEMBL1343193
• 1-NAPHTHONITRILE, 5-NITRO-

• Inchi： 1S/C11H6N2O2/c12-7-8-3-1-5-10-9(8)4-2-6-11(10)13(14)15/h1-6H
• InChI Key： KBRVGIIHDCBSDO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C2C(C#N)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 198.04300
• Monoisotopic Mass: 198.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.35
• Boiling Point: 390.7°Cat760mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.674
• PSA: 69.61000
• LogP: 3.14288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 1-Naphthalenecarbonitrile,5-nitro-

Comprehensive Analysis of 1-Naphthalenecarbonitrile,5-nitro- (CAS No. 23245-64-9): Properties, Applications, and Industry Trends

1-Naphthalenecarbonitrile,5-nitro- (CAS No. 23245-64-9) is a specialized organic compound belonging to the nitronaphthalene family. Its molecular structure combines a naphthalene backbone with a nitro group and a carbonitrile functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its unique electronic properties and reactivity, which enable applications in pharmaceutical intermediates, dye synthesis, and advanced material science.

In recent years, the demand for nitroaromatic compounds like 1-Naphthalenecarbonitrile,5-nitro- has surged due to their role in developing high-performance polymers and organic semiconductors. A trending topic in scientific forums is how such compounds contribute to green chemistry initiatives, as researchers explore eco-friendly synthesis routes. Questions like "How to optimize the yield of 5-nitro-1-naphthalenecarbonitrile?" or "What are the alternatives to traditional nitration methods?" reflect growing interest in sustainable production.

The compound's spectroscopic properties (e.g., UV-Vis absorption maxima near 280–320 nm) make it valuable in analytical chemistry and sensor development. Its electron-withdrawing nitro group enhances reactivity in cross-coupling reactions, a hot topic in catalysis research. Patent databases reveal innovative uses in OLED materials and photovoltaic devices, aligning with the global push for renewable energy solutions.

From a safety perspective, proper handling of 1-Naphthalenecarbonitrile,5-nitro- requires adherence to standard lab protocols. While not classified as hazardous under normal conditions, its thermal stability and solubility profiles (soluble in DMSO, acetone) are frequently searched parameters. Industry professionals often inquire about storage conditions and compatibility with common reagents, emphasizing the need for detailed technical documentation.

Emerging studies highlight its potential in bioconjugation chemistry, particularly for labeling biomolecules. This intersects with the booming diagnostics market, where fluorescent probes derived from nitronaphthalenes gain traction. The compound's crystallographic data (monoclinic crystal system) also attracts attention from computational chemists developing molecular modeling algorithms.

Market analysts note steady growth in the fine chemicals sector driving demand for CAS 23245-64-9. Suppliers increasingly focus on purity specifications (>98% HPLC grade) and custom synthesis services. Environmental regulations have spurred innovation in waste reduction during production, addressing another frequent search query: "How to minimize byproducts in nitronaphthalene synthesis?"

In conclusion, 1-Naphthalenecarbonitrile,5-nitro- exemplifies how niche chemicals enable technological progress. Its dual role in traditional applications (dye manufacturing) and cutting-edge fields (nanomaterials) ensures continued relevance. Future research directions may explore its biological activity or supramolecular chemistry potential, keeping this compound at the forefront of organic chemistry innovation.